Cas no 30194-68-4 (2-4-(pyrimidin-2-yl)piperazin-1-ylethan-1-amine)

2-4-(Pyrimidin-2-yl)piperazin-1-ylethan-1-amine is a heterocyclic compound featuring a pyrimidine core linked to a piperazine-ethaneamine moiety. This structure imparts versatility in medicinal chemistry, particularly as a pharmacophore in drug discovery. The pyrimidine ring contributes to strong binding interactions with biological targets, while the piperazine-ethylamine side chain enhances solubility and bioavailability. Its well-defined synthetic pathway allows for high purity and scalability, making it a valuable intermediate for developing therapeutics, such as kinase inhibitors or CNS-active agents. The compound’s balanced lipophilicity and hydrogen-bonding capacity further support its utility in optimizing drug-like properties. Suitable for research applications, it offers a robust scaffold for structure-activity relationship studies.
2-4-(pyrimidin-2-yl)piperazin-1-ylethan-1-amine structure
30194-68-4 structure
Product Name:2-4-(pyrimidin-2-yl)piperazin-1-ylethan-1-amine
CAS No:30194-68-4
MF:C10H17N5
MW:207.275480985641
CID:1087870
PubChem ID:13885358
Update Time:2025-06-21

2-4-(pyrimidin-2-yl)piperazin-1-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(4-(Pyrimidin-2-yl)piperazin-1-yl)ethanamine
    • [2-(4-Pyrimidin-2-ylpiperazin-1-yl)ethyl]aminetrihydrochloride
    • 1-(pyrimidin-2-yl)-4-(2-aminoethyl)piperazine
    • 2-(4-(2'-Pyridylamino)phenyl)propionic acid
    • 2-[4-(2'-pyridylamino)phenyl]propionic acid
    • 2-[4-(2-Pyrimidinyl)-1-piperazinyl] ethanamine
    • 2-[4-(2-pyrimidinyl)-1-piperazinyl]ethylamine
    • AC1MHXAF
    • AC1Q1LGQ
    • BRN 6211437
    • Hydratropic acid, p-(2-pyridinylamino)-
    • N-(2-aminoethyl)-N'-(2-pyrimidinyl)piperazine
    • SureCN9838994
    • 2-4-(pyrimidin-2-yl)piperazin-1-ylethan-1-amine
    • 2-(4-pyrimidin-2-ylpiperazin-1-yl)ethanamine
    • J-017826
    • 2-(4-(Pyrimidin-2-yl)piperazin-1-yl)ethan-1-amine
    • 2-[4-(pyrimidin-2-yl)piperazin-1-yl]ethanamine
    • CHEMBL4537243
    • 1-Piperazineethanamine, 4-(2-pyrimidinyl)-
    • 2-[4-(pyrimidin-2-yl)piperazin-1-yl]ethan-1-amine
    • SCHEMBL1307809
    • ALBB-008878
    • STK505638
    • F2187-2189
    • 2-[4-(2-pyrimidinyl)-1-piperazinyl]ethanamine
    • [4-(2-pyrimidinyl)piperazino]ethylamine
    • [4-(2-pyrimidinyl]piperazino]ethylamine
    • CS-0270855
    • [4-(2-pyrimidinyl)piperazinyl]ethylamine
    • OLUDVIDIIXEFIB-UHFFFAOYSA-N
    • 2-(4-(2-pyrimidinyl)-1-piperazinyl)ethyl amine
    • 30194-68-4
    • EN300-44028
    • DA-07139
    • AKOS000163133
    • 2-(4-pyrimidin-2-yl-piperazin-1-yl)-ethylamine
    • MDL: MFCD09723214
    • Inchi: 1S/C10H17N5/c11-2-5-14-6-8-15(9-7-14)10-12-3-1-4-13-10/h1,3-4H,2,5-9,11H2
    • InChI Key: OLUDVIDIIXEFIB-UHFFFAOYSA-N
    • SMILES: N1(CCN)CCN(C2N=CC=CN=2)CC1

Computed Properties

  • Exact Mass: 207.14839556g/mol
  • Monoisotopic Mass: 207.14839556g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 58.3Ų

2-4-(pyrimidin-2-yl)piperazin-1-ylethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Chemenu
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2-(4-(Pyrimidin-2-yl)piperazin-1-yl)ethanamine
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$336 2023-02-02
Chemenu
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Enamine
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30194-68-4 95.0%
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Enamine
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2-[4-(pyrimidin-2-yl)piperazin-1-yl]ethan-1-amine
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Enamine
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